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Compound of Interest

Compound Name: Dilinoleic acid

CAS No.: 47818-40-6

Cat. No.: B12795762

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dilinoleic acid, a C36 dicarboxylic acid formed from the dimerization of linoleic acid, is a

versatile chemical entity with growing applications in various fields, including the synthesis of

polyamides, polyesters, and as an emollient in cosmetics. A thorough understanding of its

structural characteristics is paramount for its effective utilization and for quality control in its

production. This technical guide provides a comprehensive overview of the spectroscopic

techniques used to analyze dilinoleic acid, focusing on Nuclear Magnetic Resonance (NMR)

spectroscopy, Fourier-Transform Infrared (FT-IR) spectroscopy, and Mass Spectrometry (MS).

This document details experimental protocols, presents key spectral data, and illustrates

analytical workflows.

Data Presentation
The spectroscopic data for dilinoleic acid, primarily derived from its incorporation into

copolymers, are summarized below. It is important to note that the exact chemical shifts and

absorption bands for pure dilinoleic acid may vary slightly.
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Table 1: ¹H NMR Spectral Data for Dilinoleic Acid
Moieties

Protons Chemical Shift (δ, ppm) Multiplicity

Terminal methyl protons ~ 0.85 Multiplet

Methylene protons (-CH₂-) ~ 1.25 Multiplet

Methine protons (-CH-) ~ 1.61 Pentet

Protons adjacent to ester bond ~ 2.32 Triplet

Table 2: ¹³C NMR Spectral Data for Dilinoleic Acid
Moieties

Carbon Atom Chemical Shift (δ, ppm)

Terminal methyl carbon ~ 14.3

Aliphatic methylene carbons 22.7 - 31.9

Methylene carbons adjacent to ester bond ~ 28.5

Methine carbons ~ 34.0

Carbonyl carbon ~ 173.8

Table 3: FT-IR Spectral Data for Dilinoleic Acid and its
Derivatives
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Functional Group Absorption Range (cm⁻¹) Vibration Mode

C-H (alkane) 2920 - 2921 Stretching

C-H (alkane) 2852 - 2855 Stretching

C=O (carboxylic acid/ester) 1710 - 1739 Stretching

N-H (amide, if applicable) ~ 1649 Bending

C-O-C (ester) 1143 - 1152 Stretching

C-N (amide, if applicable) ~ 1244 Stretching

Table 4: Mass Spectrometry Data for Dilinoleic Acid
Property Value Source

Molecular Formula C₃₆H₆₄O₄ --INVALID-LINK--

Molecular Weight 560.9 g/mol --INVALID-LINK--

Monoisotopic Mass 560.48046052 Da --INVALID-LINK--

Note: Detailed fragmentation patterns for pure dilinoleic acid are not readily available in the

public domain. Analysis would likely proceed via electrospray ionization (ESI) in negative mode,

with expected fragmentation around the carboxylic acid groups and the hydrocarbon backbone.

Experimental Protocols
Detailed experimental protocols are crucial for obtaining high-quality, reproducible

spectroscopic data. The following are generalized methodologies for the analysis of dilinoleic
acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To elucidate the carbon-hydrogen framework of dilinoleic acid.

Methodology:

Sample Preparation:
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Dissolve 5-10 mg of high-purity dilinoleic acid in approximately 0.6-0.7 mL of a

deuterated solvent (e.g., Chloroform-d (CDCl₃) or Dimethyl Sulfoxide-d₆ (DMSO-d₆)).

Ensure complete dissolution by gentle vortexing or sonication.

Transfer the solution to a 5 mm NMR tube.

Instrument Parameters (¹H NMR):

Spectrometer: 400 MHz or higher field strength.

Pulse Program: Standard single-pulse experiment.

Number of Scans: 16-64.

Relaxation Delay: 1-2 seconds.

Spectral Width: 0-15 ppm.

Temperature: 298 K.

Instrument Parameters (¹³C NMR):

Spectrometer: 100 MHz or higher.

Pulse Program: Proton-decoupled pulse program.

Number of Scans: ≥ 1024 (due to the low natural abundance of ¹³C).

Relaxation Delay: 2-5 seconds.

Spectral Width: 0-200 ppm.

Temperature: 298 K.

Data Processing:

Apply Fourier transform to the Free Induction Decay (FID).
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Phase the spectrum and calibrate it using the residual solvent peak as a reference.

Integrate the peaks in the ¹H NMR spectrum to determine proton ratios.

Analyze chemical shifts, multiplicities, and coupling constants to assign signals to specific

protons and carbons.

Fourier-Transform Infrared (FT-IR) Spectroscopy
Objective: To identify the functional groups present in dilinoleic acid.

Methodology:

Sample Preparation (Attenuated Total Reflectance - ATR):

Ensure the ATR crystal is clean.

Place a small amount of the dilinoleic acid sample directly onto the crystal.

Apply pressure using the anvil to ensure good contact between the sample and the

crystal.

Instrument Parameters:

Spectral Range: 4000-400 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of Scans: 16-32.

Data Processing:

Collect the spectrum and perform a background correction.

Identify the characteristic absorption bands and assign them to the corresponding

functional groups (e.g., O-H stretch of the carboxylic acid, C=O stretch, C-H stretches).

Mass Spectrometry (MS)
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Objective: To determine the molecular weight and fragmentation pattern of dilinoleic acid.

Methodology:

Sample Preparation:

Prepare a dilute solution of dilinoleic acid in a suitable solvent such as methanol or

acetonitrile.

Instrument Parameters (Electrospray Ionization - ESI):

Ionization Mode: Negative ion mode is typically preferred for carboxylic acids.

Mass Analyzer: Time-of-Flight (TOF) or Orbitrap for high-resolution mass accuracy.

Capillary Voltage: ~3-4 kV.

Drying Gas Flow and Temperature: Optimize for the specific instrument and solvent.

Mass Range: Scan a range appropriate for the expected molecular ion (m/z ~559 for [M-

H]⁻).

Tandem Mass Spectrometry (MS/MS):

Select the [M-H]⁻ ion of dilinoleic acid for collision-induced dissociation (CID).

Vary the collision energy to induce fragmentation and obtain a characteristic fragmentation

pattern.

Data Processing:

Determine the accurate mass of the molecular ion to confirm the elemental composition.

Analyze the fragmentation pattern to deduce structural information about the molecule.

Mandatory Visualization
Spectroscopic Analysis Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b12795762/docs?utm_src=pdf-body#spectroscopic-analysis-of-dilinoleic-acid-an-in-depth-technical-guide
https://www.benchchem.com/product/b12795762/docs?utm_src=pdf-body#spectroscopic-analysis-of-dilinoleic-acid-an-in-depth-technical-guide
https://www.benchchem.com/product/b12795762/docs?utm_src=pdf-body#spectroscopic-analysis-of-dilinoleic-acid-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12795762?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the general workflow for the spectroscopic analysis of

dilinoleic acid.
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Caption: General workflow for the spectroscopic analysis of dilinoleic acid.

Logical Relationship of Spectroscopic Data
This diagram shows how the information from each spectroscopic technique contributes to the

overall structural elucidation of dilinoleic acid.
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Caption: Logical relationship of data from different spectroscopic techniques.

To cite this document: BenchChem. [Spectroscopic Analysis of Dilinoleic Acid: An In-depth
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12795762/docs#spectroscopic-analysis-of-dilinoleic-
acid-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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